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Compound of Interest

Compound Name: RO0711401

Cat. No.: B15619375 Get Quote

Technical Support Center: RO0711401
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term storage, handling, and use of

RO0711401, a selective mGlu1 positive allosteric modulator.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for RO0711401 powder?

RO0711401 powder is stable for extended periods when stored correctly. For optimal long-term

stability, it is recommended to store the powder at -20°C, which should maintain its integrity for

up to 3 years.[1][2] Storage at 4°C is also an option for shorter periods, with a shelf life of up to

2 years.[1][3]

Q2: How should I store stock solutions of RO0711401?

Once dissolved in a solvent such as DMSO, stock solutions of RO0711401 should be stored

frozen to maintain efficacy. Storage at -80°C is recommended for up to 6 months.[1] For

shorter-term storage, -20°C is acceptable for up to 1 month.[1][4] It is advisable to aliquot the

stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[5]

Q3: What is the recommended solvent for dissolving RO0711401?

The recommended solvent for RO0711401 is Dimethyl Sulfoxide (DMSO).[2][4][6] It is soluble

in DMSO at a concentration of 100 mg/mL (277.55 mM); sonication may be required to fully
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dissolve the compound.[1][2]

Q4: Can I use RO0711401 in animal experiments?

Yes, RO0711401 is orally active and can be used in animal experiments.[1][7] When preparing

solutions for in vivo studies, it is important to note that while a DMSO stock solution is

necessary, the final working solution may require dilution with hydrotropy agents like sodium

carboxymethyl cellulose (CMC-Na) or Tween 80 to ensure solubility and minimize toxicity.[5]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound will not dissolve
Insufficient sonication or use of

old DMSO.

Use freshly opened DMSO and

sonicate the solution as

recommended.[1][2]

Loss of compound activity in

experiments

Improper storage of stock

solution or repeated freeze-

thaw cycles.

Aliquot stock solutions into

single-use vials and store at

-80°C. Avoid leaving the

solution at room temperature

for extended periods.[5]

Precipitation of compound in

cell culture media

High concentration of DMSO in

the final working solution.

Ensure the final concentration

of DMSO in your cell culture

media is low (typically <0.5%)

to avoid both precipitation and

cellular toxicity.

Storage Conditions Summary
Format Storage Temperature Shelf Life

Powder -20°C 3 years[1][2]

4°C 2 years[1][3]

In Solvent (e.g., DMSO) -80°C 6 months[1]

-20°C 1 month[1][4]
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Experimental Protocols
Preparation of RO0711401 Stock Solution (10 mM in DMSO)

Pre-weighing Preparation: Allow the vial of RO0711401 powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of RO0711401 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 10

mM concentration. Calculation: Volume (mL) = [Mass (mg) / 360.29 ( g/mol )] / 10 (mmol/L) *

1000 (mL/L)

Dissolution: Vortex the solution and sonicate if necessary until the powder is completely

dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. Store the aliquots at -80°C for long-term storage.
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Caption: Experimental workflow for RO0711401 from receipt to experimental use.
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Caption: Simplified mGlu1 receptor signaling pathway with the action of RO0711401.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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